![molecular formula C18H21NO4 B11387193 7-hydroxy-4-methyl-3-[3-oxo-3-(piperidin-1-yl)propyl]-2H-chromen-2-one](/img/structure/B11387193.png)
7-hydroxy-4-methyl-3-[3-oxo-3-(piperidin-1-yl)propyl]-2H-chromen-2-one
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Description
- Over 1300 coumarin derivatives have been identified, mainly from green plants, fungi, and bacteria.
- Synthetic coumarins exhibit various biological properties, including anti-HIV, anticancer, antioxidant, and anti-inflammatory effects .
Coumarins: , or benzopyran-2-ones, are oxygen-containing heterocycles found in nature. They have been used as herbal medicines for centuries.
Properties
Molecular Formula |
C18H21NO4 |
|---|---|
Molecular Weight |
315.4 g/mol |
IUPAC Name |
7-hydroxy-4-methyl-3-(3-oxo-3-piperidin-1-ylpropyl)chromen-2-one |
InChI |
InChI=1S/C18H21NO4/c1-12-14-6-5-13(20)11-16(14)23-18(22)15(12)7-8-17(21)19-9-3-2-4-10-19/h5-6,11,20H,2-4,7-10H2,1H3 |
InChI Key |
ZKWLBFVXRSGNJW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2)O)CCC(=O)N3CCCCC3 |
Origin of Product |
United States |
Preparation Methods
- One efficient method involves alkylation of 7-hydroxy-4-methyl coumarin with propargyl bromide , followed by reaction with various sodium azides to yield coumarin-triazole derivatives .
- Other synthetic routes exist, but this alkylation approach is notable.
Chemical Reactions Analysis
- Reagents like potassium carbonate , acetone , and sodium azides play crucial roles.
- Major products depend on the specific reaction conditions.
Oxidation: , , and reactions are common for coumarins.
Scientific Research Applications
- Coumarins have been extensively studied for their diverse properties:
Anti-HIV: Some coumarins exhibit anti-HIV activity.
Anticancer: Research explores their potential as anticancer agents.
Antioxidant: Coumarins may protect against oxidative stress.
Anti-inflammatory: They show promise in managing inflammation.
Other Applications: Anti-microbial, anti-tumor, anti-Alzheimer, and more.
Mechanism of Action
- The exact mechanism varies based on the specific coumarin derivative.
- Molecular targets and pathways involve interactions with enzymes, receptors, or cellular processes.
Comparison with Similar Compounds
- While I couldn’t find direct comparisons for this specific compound, it’s essential to explore related coumarins.
- Similar compounds include 4-hydroxy-7-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-ylhexopyranoside and 4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzene-1-sulfonyl chloride .
Remember that coumarins continue to be an exciting area of research, and their applications span multiple fields
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
